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Abstract

This technical guide provides a comprehensive overview of Bis(4-methylphenyl)
propanedioate, also known as di-p-tolyl malonate. It details the chemical identity, properties,
and a generalized synthesis protocol for this diaryl malonate. Due to the limited availability of
specific experimental data for this compound, this guide also incorporates information from
closely related malonate esters to provide a broader context for researchers, scientists, and
drug development professionals. The document includes structured data tables for easy
reference and a conceptual workflow for its synthesis, visualized using a Graphviz diagram.

Introduction

Malonic acid esters are a pivotal class of compounds in organic synthesis, serving as versatile
precursors for a wide array of more complex molecules. Their utility stems from the reactivity of
the central methylene group, which is flanked by two electron-withdrawing carbonyl groups.
This structural motif facilitates a variety of chemical transformations, including alkylation,
acylation, and condensation reactions. Diaryl malonates, such as Bis(4-methylphenyl)
propanedioate, are a subclass of these esters with potential applications in materials science
and as intermediates in the synthesis of pharmaceuticals and other bioactive molecules. This
guide focuses on the chemical characteristics and synthesis of Bis(4-methylphenyl)
propanedioate.
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Chemical Identity and Properties

The compound with the common name Bis(4-methylphenyl) propanedioate is systematically
a disubstituted ester of propanedioic acid (malonic acid).

IUPAC Name: Bis(4-methylphenyl) propanedioate
Synonyms:

 Di-p-tolyl malonate

e BIS-(4-METHYLPHENYL) MALONATE[1][2]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 15014-23-0[1][2][3]
Molecular Formula C17H1604[1][2]
DSSTox ID DTXSID80483519[1]

Table 2: Physicochemical Properties

Property Value
Molecular Weight 284.31 g/mol [1]
Exact Mass 284.105 g/mol [1]

Synthesis of Diaryl Malonates

While a specific, detailed experimental protocol for the synthesis of Bis(4-methylphenyl)

propanedioate is not readily available in the reviewed literature, a general method can be
inferred from standard esterification procedures and the synthesis of analogous diaryl and
dialkyl malonates. The most common method for synthesizing such esters is the direct
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esterification of malonic acid with the corresponding phenol, in this case, p-cresol (4-
methylphenol).

Generalized Experimental Protocol: Fischer
Esterification

This protocol describes a general procedure for the synthesis of diaryl malonates via Fischer
esterification of malonic acid with a phenol.

Materials:

Malonic acid

e p-Cresol (4-methylphenol)

e Strong acid catalyst (e.g., concentrated sulfuric acid, p-toluenesulfonic acid)

¢ Anhydrous toluene or a similar azeotroping solvent

e Saturated sodium bicarbonate solution

 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

¢ Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel
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e Rotary evaporator
o Standard laboratory glassware
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, reflux
condenser, and magnetic stirrer, combine malonic acid (1.0 equivalent), p-cresol (2.2
equivalents), and a catalytic amount of a strong acid catalyst (e.g., 0.05 equivalents of p-
toluenesulfonic acid). Add a sufficient volume of anhydrous toluene to facilitate azeotropic
removal of water.

e Reaction: Heat the mixture to reflux with vigorous stirring. The water formed during the
esterification will be collected in the Dean-Stark trap. Monitor the reaction progress by
observing the amount of water collected. The reaction is typically complete when no more
water is evolved.

o Workup: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a
separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution
(to neutralize the acid catalyst), and brine.

o Extraction and Drying: Extract the aqueous layers with an organic solvent such as ethyl
acetate. Combine the organic layers and dry over anhydrous magnesium sulfate or sodium
sulfate.

« Purification: Filter the drying agent and concentrate the organic phase using a rotary
evaporator to yield the crude product. The crude Bis(4-methylphenyl) propanedioate can
be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or
hexanes/ethyl acetate) or by column chromatography on silica gel.

Potential Applications in Drug Development

Malonate esters are fundamental building blocks in the synthesis of a wide range of
pharmaceuticals. They are key intermediates in the production of barbiturates, non-steroidal
anti-inflammatory drugs (NSAIDs), and various other heterocyclic compounds of medicinal
importance. The C-arylation of malonate esters is a powerful method for creating carbon-
carbon bonds, leading to the synthesis of complex aryl-substituted molecules. While specific
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applications for Bis(4-methylphenyl) propanedioate in drug development are not
documented, its structure suggests it could serve as a precursor to compounds with potential
biological activity.

Visualizations
Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of Bis(4-
methylphenyl) propanedioate.

Malonic Acid + p-Cresol

i

Esterification
(Acid Catalyst, Toluene, Reflux)

'

Aqueous Workup
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Bis(4-methylphenyl) propanedioate

Figure 1: Generalized Synthesis Workflow for Bis(4-methylphenyl) propanedioate

Click to download full resolution via product page

Caption: A flowchart of the key stages in the synthesis of Bis(4-methylphenyl)
propanedioate.
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Conclusion

Bis(4-methylphenyl) propanedioate is a diaryl malonate with potential applications as a
chemical intermediate. This guide has provided its IUPAC name, chemical identifiers, and a
generalized synthesis protocol based on established esterification methods. While specific
experimental data and applications for this compound are limited in the public domain, the
information provided herein, contextualized with data from related malonate esters, offers a
valuable resource for researchers in organic synthesis and drug discovery. Further research
into the properties and applications of this and other diaryl malonates is warranted to explore
their full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b089134?utm_src=pdf-body
https://www.benchchem.com/product/b089134?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pd180713116467-bis-4-methylphenyl-malonate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5777255_EN.htm
https://www.chemicalbook.com/ProductCASList_2_87600_EN.htm
https://www.benchchem.com/product/b089134#iupac-name-for-bis-4-methylphenyl-propanedioate
https://www.benchchem.com/product/b089134#iupac-name-for-bis-4-methylphenyl-propanedioate
https://www.benchchem.com/product/b089134#iupac-name-for-bis-4-methylphenyl-propanedioate
https://www.benchchem.com/product/b089134#iupac-name-for-bis-4-methylphenyl-propanedioate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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